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Compound of Interest

Compound Name: CGP46381

Cat. No.: B1668510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CGP46381 is a selective and brain-penetrant antagonist of the GABA-B receptor, making it a

valuable tool in neuroscience research.[1][2] Proper preparation of a stock solution is the first

critical step for ensuring accurate and reproducible experimental results. These application

notes provide detailed protocols for the preparation, storage, and handling of CGP46381 stock

solutions.

Quantitative Data Summary
For ease of use in the laboratory, the key quantitative data for CGP46381 are summarized in

the table below.
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Property Value Source(s)

Molecular Weight 219.26 g/mol [1]

Formula C₁₀H₂₂NO₂P [1]

CAS Number 123691-14-5 [1]

Aqueous Solubility Up to 100 mM [1][3]

Solubility in DMSO Data not publicly available

Solubility in Ethanol Data not publicly available

Appearance Solid

Storage of Solid Room Temperature [1]

Storage of Solution

Short-term use recommended;

specific stability data not

available

[2][4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of CGP46381 in

water, which is its recommended solvent.

Materials:

CGP46381 powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes or vials

Calibrated pipettes

Vortex mixer
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Sonicator (optional)

Sterile 0.22 µm syringe filter

Procedure:

Calculate the required mass of CGP46381. To prepare 1 mL of a 100 mM stock solution, you

will need:

Mass (g) = 0.1 mol/L * 0.001 L * 219.26 g/mol = 0.021926 g or 21.93 mg

Weigh the CGP46381 powder accurately and transfer it to a sterile conical tube.

Add the sterile water. Add a portion of the sterile water (e.g., 80% of the final volume) to the

tube containing the CGP46381 powder.

Dissolve the compound.

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.

Visually inspect the solution to ensure there are no visible particles.

Adjust to the final volume. Once the compound is fully dissolved, add sterile water to reach

the final desired volume.

Sterile filter the solution. To ensure sterility for cell culture or in vivo experiments, pass the

solution through a 0.22 µm syringe filter into a new sterile tube.

Aliquot and store.

It is recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.

While some sources suggest storing the solid at room temperature, it is best practice to

store solutions at -20°C for short-term use.[4] Long-term stability data is not readily
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available, and it is advised to use the solution soon after preparation.[2][4]

Protocol 2: General Protocol for Preparation in Non-
Aqueous Solvents (DMSO or Ethanol)
While specific solubility data for CGP46381 in DMSO and ethanol are not publicly available,

these solvents are commonly used for similar compounds. The following is a general protocol.

It is highly recommended to perform a small-scale solubility test first.

Materials:

CGP46381 powder

Anhydrous, high-purity DMSO or ethanol

Sterile vials

Calibrated pipettes

Vortex mixer

Sonicator

Procedure:

Perform a solubility test. Before preparing a larger volume, test the solubility by adding a

small, known amount of CGP46381 to a small volume of the chosen solvent.

Weigh the CGP46381 powder and add it to a sterile vial.

Add the solvent. Add the desired volume of DMSO or ethanol to the vial.

Dissolve the compound.

Vortex the solution thoroughly.

If necessary, sonicate the solution until the compound is fully dissolved. Gentle warming

(to no more than 37°C) may also aid in dissolution, but should be done with caution to
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avoid degradation.

Aliquot and store.

Aliquot the stock solution into single-use volumes in appropriate vials (e.g., glass vials with

PTFE-lined caps for DMSO).

Store at -20°C or -80°C to maximize stability. As with aqueous solutions, long-term stability

is not well-documented.

Signaling Pathway and Experimental Workflow
GABA-B Receptor Antagonism Signaling Pathway
CGP46381 acts as a competitive antagonist at the GABA-B receptor, which is a G-protein

coupled receptor (GPCR).[5] By blocking the binding of the endogenous ligand GABA,

CGP46381 prevents the activation of downstream signaling cascades that are normally

inhibitory to neuronal activity.[5][6] This leads to a disinhibition of the neuron. The key signaling

events are depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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